2-(benzylsulfanyl)-N,N-diphenylacetamide

• Molecular Formula: C21H19NOS
• Molecular Weight: 333.4 g/mol
• IUPAC Name: 2-benzylsulfanyl-N,N-diphenylacetamide
• InChI: InChI=1S/C21H19NOS/c23-21(17-24-16-18-10-4-1-5-11-18)22(19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15H,16-17H2
• InChI Key: OJSBERFEMPVYCS-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CSCC(=O)N(C2=CC=CC=C2)C3=CC=CC=C3

Description

2-(benzylsulfanyl)-N,N-diphenylacetamide is an organic compound that is widely used in scientific research. It is a white crystalline solid with a molecular formula of C22H19NO2S. This compound has gained significant attention due to its potential applications in the field of medicinal chemistry, particularly in the development of new drugs.

Mechanism of Action

The exact mechanism of action of 2-(benzylsulfanyl)-N,N-diphenylacetamide is not yet fully understood. However, it is believed to act by modulating the activity of certain neurotransmitters in the brain, such as GABA and glutamate. This modulation leads to a reduction in the excitability of neurons, resulting in the observed anticonvulsant and analgesic effects.
Biochemical and Physiological Effects:
Studies have shown that 2-(benzylsulfanyl)-N,N-diphenylacetamide has several biochemical and physiological effects. It has been reported to increase the levels of GABA and decrease the levels of glutamate in the brain. It also exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-1β.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(benzylsulfanyl)-N,N-diphenylacetamide in lab experiments is its relatively low toxicity and high solubility in water and organic solvents. This makes it easy to handle and use in various assays. However, one limitation of this compound is its relatively low potency compared to other anticonvulsant and analgesic drugs.

Future Directions

There are several areas of future research that can be explored regarding 2-(benzylsulfanyl)-N,N-diphenylacetamide. One area of interest is the development of more potent analogs of this compound with improved pharmacological properties. Another area of research is the investigation of its potential applications in the treatment of other diseases such as Alzheimer's and Parkinson's. Additionally, more studies are needed to fully understand the mechanism of action of this compound and its effects on different neurotransmitter systems in the brain.
Conclusion:
In conclusion, 2-(benzylsulfanyl)-N,N-diphenylacetamide is a promising compound with potential applications in the field of medicinal chemistry. Its anticonvulsant, analgesic, and anti-inflammatory properties make it a potential candidate for the development of drugs for the treatment of various diseases. Further research is needed to fully understand its mechanism of action and to develop more potent analogs with improved pharmacological properties.

Synthesis Methods

The synthesis of 2-(benzylsulfanyl)-N,N-diphenylacetamide involves the reaction of benzyl mercaptan with N,N-diphenylacetyl chloride in the presence of a base such as triethylamine. The reaction takes place at room temperature and yields the desired product in good to excellent yields. The purity of the product can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

2-(benzylsulfanyl)-N,N-diphenylacetamide has been extensively used in scientific research for several purposes. One of the primary applications of this compound is in the development of new drugs. It has been reported to exhibit anticonvulsant, analgesic, and anti-inflammatory properties, making it a potential candidate for the development of drugs for the treatment of various diseases.